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Introduction

Tyrosine kinase 2 (Tyk2), a member of the Janus kinase (JAK) family, is a critical mediator of
cytokine signaling pathways implicated in numerous autoimmune and inflammatory diseases.
Tyk2 is associated with the receptors for key cytokines such as interleukin-12 (IL-12),
interleukin-23 (IL-23), and type I interferons (IFN-a/(3). Dysregulation of the Tyk2 signaling
cascade is linked to the pathogenesis of conditions like psoriasis, lupus, and inflammatory
bowel disease. Consequently, selective inhibition of Tyk2 presents a promising therapeutic
strategy.

Tyk2-IN-8 is a potent and selective inhibitor that targets the pseudokinase (Janus Homology 2,
JH2) domain of Tyk2. This allosteric inhibition mechanism offers high selectivity for Tyk2 over
other highly homologous JAK family members (JAK1, JAK2, and JAK3), potentially leading to a
more favorable safety profile by minimizing off-target effects.

These application notes provide a comprehensive overview of the in vitro assays and protocols
for characterizing the activity and selectivity of Tyk2-IN-8.

Tyk2 Signaling Pathway

Tyk2, in partnership with other JAKs, mediates downstream signaling upon cytokine receptor
engagement. This typically involves the phosphorylation and activation of Signal Transducer
and Activator of Transcription (STAT) proteins, which then translocate to the nucleus to regulate
gene expression.
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[https://www.benchchem.com/product/b2821830#tyk2-in-8-in-vitro-assay-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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